Cas no 2227849-30-9 (2-methyl-5-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol)

• Product Name: 2-methyl-5-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol
• CAS No: 2227849-30-9
• MF: C₉H₉F₃O₂
• MW: 206.161773443222
• CID: 5959999
• PubChem ID: 165753005
• Update Time: 2025-06-12

2-methyl-5-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol
• 2-methyl-5-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenol
• 2227849-30-9
• EN300-1959180

• Inchi： 1S/C9H9F3O2/c1-5-2-3-6(4-7(5)13)8(14)9(10,11)12/h2-4,8,13-14H,1H3/t8-/m1/s1
• InChI Key： VPCWKAIVPJWAPV-MRVPVSSYSA-N
• SMILES： FC([C@@H](C1C=CC(C)=C(C=1)O)O)(F)F

Computed Properties

• Exact Mass: 206.05546401g/mol
• Monoisotopic Mass: 206.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-methyl-5-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol

Introduction to 2-methyl-5-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol (CAS No. 2227849-30-9)

2-methyl-5-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol, identified by the chemical abstracts service number 2227849-30-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its structural complexity and functional diversity, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a methyl group at the 2-position, combined with a (1R)-configured trifluoromethyl-substituted hydroxyethyl side chain on the phenolic ring, imparts unique electronic and steric properties that make it a valuable scaffold for medicinal chemistry investigations.

The compound's structure is particularly noteworthy for its combination of a phenolic hydroxyl group with a fluorinated aliphatic side chain. This configuration is not only chemically intriguing but also suggests potential biological activity, particularly in contexts where enzyme inhibition or receptor binding is desired. The trifluoromethyl group, in particular, is a well-documented pharmacophore that can enhance metabolic stability and binding affinity in drug candidates. Its incorporation into the 1-hydroxyethylphenol backbone may contribute to improved pharmacokinetic profiles, a critical factor in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets. Studies suggest that the rigid phenolic core and the fluorinated side chain may interact favorably with enzymes involved in metabolic pathways relevant to inflammation and neurodegeneration. For instance, preliminary docking studies have indicated potential binding to lipoxygenase enzymes, which are implicated in the pathogenesis of inflammatory diseases. The (1R)-configuration of the hydroxyethyl group may further modulate binding affinity by influencing the spatial orientation of key functional moieties.

The synthesis of 2-methyl-5-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol presents unique challenges due to its complex stereochemistry and the presence of sensitive functional groups. However, recent methodological developments in asymmetric synthesis have made it more feasible to access enantiomerically pure forms of this compound. Catalytic hydrogenation techniques combined with chiral auxiliaries or catalysts have been employed to achieve high yields and enantiomeric excesses, which are essential for pharmaceutical applications where stereochemical purity is paramount.

From a biochemical perspective, the phenolic hydroxyl group in 2-methyl-5-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol offers opportunities for further derivatization into more complex molecules. Functionalization at this position can lead to analogs with enhanced solubility or improved bioavailability. Additionally, the presence of the trifluoromethyl group may influence electronic properties such as pKa and lipophilicity, parameters that are often optimized during drug design. These attributes make this compound a versatile building block for medicinal chemists seeking to develop novel small-molecule drugs.

In clinical research settings, analogs structurally related to CAS No. 2227849-30-9 have been explored for their potential therapeutic effects. While no direct clinical trials have been conducted with this specific compound as yet, preclinical studies on related molecules suggest promising activity in models of oxidative stress and neuroprotection. The ability of fluorinated phenols to scavenge reactive oxygen species has been demonstrated in several cell-based assays, indicating that derivatives of this compound may exhibit similar protective mechanisms.

The role of fluorine-containing compounds in modern drug discovery cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to significant improvements in drug properties such as bioavailability, metabolic stability, and receptor binding affinity. In the case of 2-methyl-5-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol, the trifluoromethyl group is strategically positioned to interact with biological targets while maintaining overall structural integrity. This balance between functionality and stability makes it an attractive candidate for further investigation.

Future research directions may focus on exploring synthetic pathways that improve scalability and cost-efficiency for producing this compound on an industrial scale. Additionally, investigating its interactions with human cell lines or animal models could provide deeper insights into its potential therapeutic applications. Collaborative efforts between synthetic chemists and biologists will be crucial in unlocking the full potential of this molecule.

In conclusion,CAS No 2227849-30-9, corresponding to 2-methyl-5-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol, represents a promising candidate for pharmaceutical development due to its unique structural features and predicted biological activity. Its synthesis challenges are being addressed through innovative methodologies in asymmetric chemistry, while preclinical data suggest potential applications in treating inflammatory and neurodegenerative conditions. Continued investigation into this compound will likely yield valuable insights into its pharmacological profile and therapeutic utility.